Cas no 2227774-21-0 ((3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid
• CAS No: 2227774-21-0
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 6003982
• PubChem ID: 165619359
• Update Time: 2025-05-21

(3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid
• 2227774-21-0
• EN300-1833591

• Inchi： 1S/C7H9NO4/c1-4-5(3-8-12-4)6(9)2-7(10)11/h3,6,9H,2H2,1H3,(H,10,11)/t6-/m0/s1
• InChI Key： QSLVJXFIFMSGJA-LURJTMIESA-N
• SMILES： O[C@@H](CC(=O)O)C1C=NOC=1C

Computed Properties

• Exact Mass: 171.05315777g/mol
• Monoisotopic Mass: 171.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid

Exploring the Chemical and Biological Properties of (3S)-3-Hydroxy-3-(5-Methyl-1,2-Oxazol-4-Yl)Propanoic Acid

(3S)-3-Hydroxy-3-(5-Methyl-1,2-Oxazol-4-Yl)Propanoic Acid, also known by its CAS registry number CAS No. 2227774-21-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a hydroxyl group with a propanoic acid moiety and a substituted oxazole ring. The oxazole ring, specifically at the 5-methyl substitution pattern, contributes to the compound's distinct chemical properties and potential biological activities.

The synthesis of (3S)-3-Hydroxy... involves a series of carefully designed organic reactions. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound. Researchers have employed methods such as Sharpless epoxidation and stereoselective reductions to achieve high yields and excellent stereochemical control. These techniques not only enhance the purity of the compound but also pave the way for its application in drug discovery.

From a biological standpoint, (3S)-... has demonstrated promising activity in various assays. Recent studies have highlighted its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests that it could be a valuable lead compound for developing treatments for inflammatory diseases like rheumatoid arthritis or inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its neuroprotective effects. Preclinical studies using animal models of neurodegenerative diseases have revealed that (3S)-... can mitigate oxidative stress and reduce neuronal damage. These findings are particularly significant given the growing need for effective therapies against conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of (3S)-... has also been a focus of recent research. Studies conducted in rodents indicate that this compound exhibits moderate bioavailability and favorable distribution characteristics. Its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system-targeted therapies.

Looking ahead, the development of (3S)-... into a therapeutic agent will require further optimization of its pharmacokinetic properties and safety profile. Ongoing research is exploring various strategies, including prodrug design and structural modifications, to enhance its efficacy and reduce potential side effects.

In conclusion, (3S)-..., with its CAS No. 2227774-21-0, represents a promising molecule with diverse biological activities. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for drug development. As research continues to uncover its full potential, this compound holds great promise for advancing treatments in various therapeutic areas.